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Compound of Interest

Compound Name: Cyclohexyl nitrate

cat. No.: B1605402

CAS Number: 2108-66-9[1][2][3]

This technical guide provides an in-depth overview of cyclohexyl nitrate, a compound of
interest for researchers, scientists, and professionals in drug development. This document
outlines its chemical and physical properties, details experimental protocols for its synthesis,
and discusses its potential mechanism of action based on the broader class of organic nitrates.

Chemical and Physical Properties

Cyclohexyl nitrate is an organic compound with the chemical formula CeH11NOs.[1][2] It is the
ester of cyclohexanol and nitric acid.[4] The following table summarizes its key quantitative
properties.
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Property Value Source
CAS Number 2108-66-9 [1][2][3]
Molecular Formula CeH11NOs [1][2]

Molecular Weight 145.1564 g/mol [5]
Density 1.12 g/cm3 [5]
Boiling Point 192.3°C at 760 mmHg [5]
Flash Point 81.5°C [5]
Refractive Index 1.464 [5]

Vapor Pressure

0.684 mmHg at 25°C

[5]

EINECS Number

218-293-0

[5]13]

Experimental Protocols
Synthesis of Cyclohexyl Nitrate via Nitration of

Cyclohexanol

A common method for the synthesis of cyclohexyl nitrate involves the nitration of

cyclohexanol using a mixture of nitric acid and acetic anhydride.[6]

Materials:

Cyclohexanol

Nitric acid

Acetic anhydride

Water

Sodium hydroxide or sodium carbonate solution

Procedure:[6]
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e Prepare a nitrating mixture of nitric acid and acetic anhydride, typically at a 1:1 molar ratio.
o For every 1 weight part of cyclohexanol, use 1.80-1.84 weight parts of the nitrating mixture.
e Maintain the reaction temperature at 18-20°C and hold for 60 minutes.

» Following the reaction, dilute the mixture with 0.48-0.55 weight parts of water per 1 weight
part of the reaction mass.

o Separate the organic layer containing the cyclohexyl nitrate.

» Wash the organic layer with water and then with a soda solution to neutralize any remaining
acid.

Synthesis from Cyclohexyl Nitrite

An alternative synthesis route involves the reaction of cyclohexyl nitrite with gaseous dinitrogen
pentoxide.[7]

Materials:

e Cyclohexyl nitrite

o Gaseous dinitrogen pentoxide
o Carbon tetrachloride (solvent)

Procedure:[7]

Dissolve cyclohexyl nitrite in carbon tetrachloride.

Introduce the solution into a reaction column.

Simultaneously, feed gaseous dinitrogen pentoxide into the reaction column.

The reaction of cyclohexyl nitrite with dinitrogen pentoxide yields cyclohexyl nitrate.

Potential Mechanism of Action
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While specific signaling pathways for cyclohexyl nitrate are not extensively detailed in the
available literature, its mechanism of action is likely similar to that of other organic nitrates.
These compounds act as vasodilators by releasing nitric oxide (NO).[8][9] The released NO
then activates guanylate cyclase, which in turn increases the levels of cyclic guanosine
monophosphate (cGMP) in smooth muscle cells.[9] This increase in cGMP leads to the
relaxation of the smooth muscle, resulting in vasodilation.[9] This vasodilation of veins reduces
the preload on the heart, while dilation of arteries reduces the afterload, both of which decrease
myocardial oxygen demand.[8]

A related compound, 1-nitrosocyclohexyl acetate (NCA), is a long-acting nitroxyl (HNO) donor
that also exhibits vasorelaxant properties.[10] This suggests that compounds with a cyclohexyl
backbone can have significant effects on the cardiovascular system.

Visualizations
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Caption: General signaling pathway for organic nitrates.

Synthesis Workflow for Cyclohexyl Nitrate
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Cyclohexanol Nitrating Mixture (HNO3 + Acetic Anhydride)
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Caption: Workflow for the synthesis of cyclohexyl nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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